Cas no 884495-22-1 (3-Amino-5-bromo-2-fluoropyridine)
3-Amino-5-bromo-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-fluoropyridin-3-amine
- 3-Amino-5-bromo-2-fluoropyridine
- 3-Pyridinamine,5-bromo-2-fluoro-
- 5-Bromo-2-fluoro-3-pyridinamine (ACI)
- BBL103881
- 3-Amine-5-Bromo-2-Fluoropyridine
- CLYOMCMDBNNGSM-UHFFFAOYSA-N
- DTXSID40590293
- AKOS005255318
- SCHEMBL858870
- 3-Amino-5-bromo-2-fluoropyridine, 97%
- J-516932
- CS-W015859
- SY101419
- 884495-22-1
- AC-24930
- MFCD06659524
- STL557691
- 5-bromo-2-fluoro-pyridin-3-ylamine
- 2-fluoro-3-amino-5-bromopyridine
- PS-8362
- EN300-133584
- DB-023139
-
- MDL: MFCD06659524
- Inchi: 1S/C5H4BrFN2/c6-3-1-4(8)5(7)9-2-3/h1-2H,8H2
- InChI Key: CLYOMCMDBNNGSM-UHFFFAOYSA-N
- SMILES: FC1C(N)=CC(Br)=CN=1
Computed Properties
- Exact Mass: 189.95400
- Monoisotopic Mass: 189.95419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Melting Point: 75-80 °C
- PSA: 38.91000
- LogP: 2.14660
3-Amino-5-bromo-2-fluoropyridine Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
- Risk Phrases:R22; R36/37/38
3-Amino-5-bromo-2-fluoropyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-5-bromo-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM102653-100g |
5-Bromo-2-fluoropyridin-3-amine |
884495-22-1 | 97% | 100g |
$400 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024610-25g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 98% | 25g |
1981.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024610-5g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 98% | 5g |
714.0CNY | 2021-07-07 | |
| TRC | A602088-500mg |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 500mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A602088-1g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 1g |
$ 60.00 | 2022-06-08 | ||
| TRC | A602088-5g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 5g |
$ 144.00 | 2023-04-19 | ||
| TRC | A602088-10g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 10g |
$ 207.00 | 2023-04-19 | ||
| Apollo Scientific | PC7207-5g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 95% | 5g |
£106.00 | 2023-09-02 | |
| Apollo Scientific | PC7207-10g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 95% | 10g |
£179.00 | 2023-09-02 | |
| Apollo Scientific | PC7207-25g |
3-Amino-5-bromo-2-fluoropyridine |
884495-22-1 | 95% | 25g |
£359.00 | 2023-09-02 |
3-Amino-5-bromo-2-fluoropyridine Production Method
Production Method 1
1.2 Solvents: Water
3-Amino-5-bromo-2-fluoropyridine Raw materials
3-Amino-5-bromo-2-fluoropyridine Preparation Products
3-Amino-5-bromo-2-fluoropyridine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-Amino-5-bromo-2-fluoropyridine
3-Amino-5-bromo-2-fluoropyridine: A Versatile Building Block in Modern Medicinal Chemistry
3-Amino-5-bromo-2-fluoropyridine (CAS No. 884495-22-1) has emerged as a pivotal compound in contemporary pharmaceutical research, owing to its unique structural features and broad reactivity profile. This pyridine derivative combines multiple functional groups—a primary amino group, a bromo substituent, and a fluorine atom—that collectively enable its application in diverse synthetic strategies. Recent studies published in JACS and Angewandte Chemie have highlighted its role as a key intermediate in the development of novel antineoplastic agents and selective kinase inhibitors, underscoring its significance in drug discovery pipelines.
The chemical structure of 3-Amino-5-bromo-2-fluoropyridine features a six-membered aromatic ring with alternating double bonds, a characteristic common to all pyridine derivatives. The strategic placement of the amino group at the 3-position, the bromo substituent at the 5-position, and the fluorine atom at the 2-position creates a highly functionalized scaffold that offers multiple sites for chemical modification. This structural diversity is a critical factor in its utility as a molecular building block for the synthesis of complex organic molecules with targeted biological activities.
Recent advances in electrophilic aromatic substitution methodologies have significantly expanded the synthetic applications of 3-Amino-5-bromo-2-fluoropyridine. A 2023 study in Organic Letters demonstrated that the bromo group at the 5-position can be efficiently replaced with various heteroatoms or functional groups through transition metal-catalyzed cross-coupling reactions. These reactions, including Suzuki-Miyaura and Negishi couplings, have enabled the construction of complex heterocyclic frameworks with high regioselectivity and stereoselectivity. The presence of the fluorine atom at the 2-position further enhances the reactivity of the pyridine ring, facilitating electrophilic substitutions at the para-position relative to the fluorine substituent.
The amino group at the 3-position of 3-Amino-5-bromo-2-fluoropyridine has been extensively explored in peptide coupling reactions and amine-directed C-H functionalization strategies. Researchers at the Max Planck Institute have developed a novel directed C-H activation protocol that leverages the amino group as a directing group for the selective fluorination of the pyridine ring. This approach has been applied to the synthesis of fluorinated pyridine-based ligands with applications in asymmetric catalysis and fluorescent probes.
The fluorine atom at the 2-position of 3-Amino-5-bromo-2-fluoropyridine contributes to its hydrophobicity and electronic effects, which are crucial in drug design and ligand optimization. A 2022 study in ACS Medicinal Chemistry Letters demonstrated that incorporating fluorine into pyridine-based scaffolds can enhance lipophilicity without compromising solubility, a critical factor in pharmacokinetic optimization. This property has been exploited in the development of selective estrogen receptor modulators (SERMs) with improved bioavailability profiles.
The bromo substituent at the 5-position of 3-Amino-5-bromo-2-fluoropyridine serves as a leaving group in nucleophilic substitution reactions, enabling its transformation into a wide range of substituted pyridines. Recent work in Chemical Science has focused on the regioselective halogenation of pyridine derivatives using transition metal catalysts. These studies have shown that the bromo group can be selectively replaced with iodide, triflate, or alkyl halides, expanding the synthetic versatility of this pyridine derivative.
The amine functionality in 3-Amino-5-bromo-2-fluoropyridine has been utilized in the design of prodrugs and drug conjugates. A 2023 study in Journal of Medicinal Chemistry reported the successful conjugation of 3-Amino-5-bromo-2-fluoropyridine with peptide-based targeting moieties to create targeted drug delivery systems. These conjugates demonstrated enhanced cellular uptake and selective toxicity in cancer cell lines, highlighting the potential of this pyridine-based scaffold in precision medicine applications.
The fluorine atom at the 2-position also plays a role in molecular recognition and protein-ligand interactions. A comparative study in Journal of the American Chemical Society revealed that fluorinated pyridines exhibit stronger hydrogen-bonding interactions with amino acid residues in enzyme active sites. This property has been harnessed in the development of inhibitors for kinase enzymes, where the fluorine substituent contributes to selectivity and binding affinity.
The synthetic accessibility of 3-Amino-5-bromo-2-fluoropyridine has been further enhanced by recent developments in flow chemistry and microreactor technology. A 2024 study in Angewandte Chemie demonstrated that the direct synthesis of 3-Amino-5-bromo-2-fluoropyridine from pyridine-2-carboxylic acid can be achieved with high yields and purities using continuous flow reactors. This methodology has significantly reduced reaction times and solvent consumption, making the synthesis of this pyridine derivative more environmentally sustainable.
In conclusion, 3-Amino-5-bromo-2-fluoropyridine stands as a versatile scaffold in modern organic synthesis, with applications spanning medicinal chemistry, materials science, and asymmetric catalysis. Its unique combination of functional groups—the amino at the 3-position, the bromo at the 5-position, and the fluorine at the 2-position—offers unparalleled opportunities for molecular diversification and structure-activity relationship studies. As research in fluorine chemistry and pyridine-based scaffolds continues to advance, 3-Amino-5-bromo-2-fluoropyridine is poised to play a central role in the development of next-generation therapeutics and functional materials.
3-Amino-5-bromo-2-fluoropyridine: A Versatile Scaffold in Organic and Medicinal Chemistry 1. Introduction 3-Amino-5-bromo-2-fluoropyridine is a highly functionalized pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. Its unique structural features—a nitrogen at the 3-position, a bromine at the 5-position, and a fluorine at the 2-position—contribute to its remarkable synthetic versatility and biological activity. This compound serves as a molecular building block for the synthesis of complex organic molecules with tailored properties, making it a valuable tool in drug discovery and materials development. --- 2. Structural Features and Synthetic Utility - Pyridine Ring: The six-membered aromatic ring with alternating double bonds is a core structural element of 3-Amino-5-bromo-2-fluoropyridine. This ring is known for its electron-deficient nature and ability to participate in π-π interactions, hydrogen bonding, and electrophilic aromatic substitution. - Amino Group at C3: The primary amine at the 3-position provides a reactive site for amination reactions, coupling reactions, and prodrug development. It can also act as a ligand in metal coordination complexes. - Bromine at C5: The bromine atom is a good leaving group, enabling nucleophilic substitution and cross-coupling reactions (e.g., Suzuki, Heck, Negishi). It is also a strong electron-withdrawing group, influencing the electronic properties of the ring and directing regioselectivity in further reactions. - Fluorine at C2: The fluorine atom contributes to hydrogen-bonding interactions, hydrophobicity, and electronic effects. It is also a key player in molecular recognition, drug-receptor interactions, and inhibitor design. --- 3. Applications in Medicinal Chemistry - Drug Design and Development: - Prodrug Conjugates: The amino group at C3 can be used to conjugate peptide-based targeting moieties, enabling the development of targeted drug delivery systems with enhanced cellular uptake and selective toxicity in cancer cells. - Kinase Inhibitors: The fluorine atom at C2 enhances binding affinity and selectivity for kinase enzymes, making this scaffold a promising lead compound in anti-cancer and anti-inflammatory drug development. - Antibacterial and Antifungal Agents: The bromine and fluorine substituents contribute to lipophilicity and membrane permeability, which are crucial for cell penetration and activity against microbial pathogens. - Structure-Activity Relationship (SAR) Studies: - The fluorine at C2 and bromine at C5 serve as bioisosteres, allowing for the modulation of biological activity and toxicity through substituent variation. - The amino group provides a site for functionalization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. --- 4. Applications in Materials Science - Organic Electronics: - The pyridine ring and fluorine substituent can be used to design conjugated polymers and small-molecule semiconductors with improved charge transport properties. - The fluorine contributes to stability and solubility, while the bromine can be used in post-synthetic modifications for doping or functionalization. - Photovoltaic Materials: - The electron-deficient pyridine ring and fluorine substituent can be incorporated into donor-acceptor systems for organic photovoltaics, enhancing light absorption and charge separation. --- 5. Synthetic Accessibility and Green Chemistry - Flow Chemistry and Microreactor Technology: - Recent advances in flow chemistry have enabled the high-yield synthesis of 3-Amino-5-bromo-2-fluoropyridine from pyridine-2-carboxylic acid using continuous flow reactors. - These methods reduce reaction times, solvent use, and energy consumption, aligning with green chemistry principles. - Cross-Coupling Reactions: - The bromine at C5 can be readily converted to other functional groups (e.g., alkyl, aryl, sulfonamide) via transition-metal-catalyzed cross-coupling, enabling diverse molecular libraries for high-throughput screening. --- 6. Future Prospects - Precision Medicine: As research in fluorine chemistry and pyridine-based scaffolds continues, 3-Amino-5-bromo-2-fluoropyridine is expected to play a central role in the development of next-generation therapeutics with improved selectivity, bioavailability, and reduced toxicity. - Sustainable Synthesis: The integration of flow chemistry, catalysis, and biodegradable solvents will further enhance the sustainability of synthetic routes involving this scaffold. --- 7. Conclusion 3-Amino-5-bromo-2-fluoropyridine is a versatile building block in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups and reactivity enables the design of complex molecules with tailored properties. Continued research in synthetic methodologies, biological activity, and material applications will further expand its impact across scientific disciplines. --- This detailed overview highlights the chemical properties, applications, and future potential of 3-Amino-5-bromo-2-fluoropyridine, emphasizing its significance in modern chemistry and drug discovery.884495-22-1 (3-Amino-5-bromo-2-fluoropyridine) Related Products
- 209328-99-4(5-Bromo-6-fluoropyridin-3-amine)
- 1799855-63-2(3-Amino-4-bromo-2-fluoropyridine)
- 2649081-88-7(5-Bromo-2-fluoro-3-isocyanatopyridine)
- 1257554-32-7((5-Bromo-2-fluoro-pyridin-3-yl)-methyl-amine)
- 1257554-33-8((5-Bromo-2-fluoro-pyridin-3-yl)-dimethyl-amine)
- 2228848-93-7(5-bromo-2-fluoro-3-hydrazinylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)